Cas no 79083-00-4 (Vitamin K1-18O(Mixture of 1-18O and 4-18O))

Vitamin K1-18O (Mixture of 1-18O and 4-18O) is a stable isotope-labeled form of phylloquinone, where oxygen-18 is incorporated at either the 1- or 4-position. This isotopically enriched compound is valuable for metabolic and pharmacokinetic studies, enabling precise tracking of Vitamin K1 pathways in biological systems using mass spectrometry or NMR techniques. The dual-position labeling (1-18O and 4-18O) enhances versatility in research applications, particularly in investigating enzymatic processes, absorption, and distribution mechanisms. Its high isotopic purity ensures reliable data accuracy, making it an essential tool for advanced nutritional, biochemical, and pharmaceutical research. The product is synthesized under controlled conditions to maintain consistency and stability.
Vitamin K1-18O(Mixture of 1-18O and 4-18O) structure
79083-00-4 structure
Product Name:Vitamin K1-18O(Mixture of 1-18O and 4-18O)
CAS No:79083-00-4
MF:C31H46O2
MW:450.695749759674
CID:581199
Update Time:2026-04-29

Vitamin K1-18O(Mixture of 1-18O and 4-18O) Chemical and Physical Properties

Names and Identifiers

    • 1,4-Naphthalenedione,2-methyl-3-[(2E,7R,11R)-3,7,11,15-tetramethyl-2-hexadecen-1-yl]-, rel-
    • (R*,R*-(E))-(1)-2-Methyl-3-(3,7,11,15-tetramethylhexadec-2-enyl)-1,4-naphthoquinone
    • Vitamin K1-18O (Mixture of 1-18O and 4-18O)
    • Vitamin K1-18O(Mixture of 1-18O and 4-18O)
    • Inchi: InChI=1S/C31H46O2/c1-22(2)12-9-13-23(3)14-10-15-24(4)16-11-17-25(5)20-21-27-26(6)30(32)28-18-7-8-19-29(28)31(27)33/h7-8,18-20,22-24H,9-17,21H2,1-6H3/b25-20+/t23-,24-/m1/s1
    • InChI Key: MBWXNTAXLNYFJB-NKFFZRIASA-N
    • SMILES: CC(C)CCC[C@@H](C)CCC[C@@H](C)CCC/C(=C/CC1=C(C)C(=O)C2=CC=CC=C2C1=O)/C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 14

Vitamin K1-18O(Mixture of 1-18O and 4-18O) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
V676082-1mg
Vitamin K1-18O(Mixture of 1-18O and 4-18O)
79083-00-4
1mg
$ 339.00 2023-09-05
TRC
V676082-10mg
Vitamin K1-18O(Mixture of 1-18O and 4-18O)
79083-00-4
10mg
$ 2681.00 2023-09-05
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.